Cas no 340962-96-1 (1-Boc-4-(3-Carbamoylpiperidin-1-ylmethyl)piperidine)

• Product Name: 1-Boc-4-(3-Carbamoylpiperidin-1-ylmethyl)piperidine
• CAS No: 340962-96-1
• MF: C₁₇H₃₁N₃O₃
• MW: 325.446344614029
• CID: 1082272
• PubChem ID: 72206686
• Update Time: 2025-04-20

1-Boc-4-(3-Carbamoylpiperidin-1-ylmethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-Boc-4-(3-Carbamoylpiperidin-1-ylmethyl)piperidine
• tert-butyl 4-[(3-carbamoylpiperidin-1-yl)methyl]piperidine-1-carboxylate
• 1-piperid<wbr>
• LogP
• tert-Buty<wbr>
• 340962-96-1

• Inchi： 1S/C17H31N3O3/c1-17(2,3)23-16(22)20-9-6-13(7-10-20)11-19-8-4-5-14(12-19)15(18)21/h13-14H,4-12H2,1-3H3,(H2,18,21)
• InChI Key： COXQIAVYISXQKH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)CN1CCCC(C(N)=O)C1)=O

Computed Properties

• Exact Mass: 325.23673
• Monoisotopic Mass: 325.23654186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• PSA: 75.87